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An In-depth Technical Guide to Diisononyl Phthalate (DINP) as a Plasticizer in Polyvinyl

Chloride (PVC)

Introduction to Diisononyl Phthalate (DINP)
Diisononyl phthalate (DINP) is a high-molecular-weight phthalate ester primarily used as a

plasticizer to impart flexibility and durability to otherwise rigid polyvinyl chloride (PVC).[1][2]

Chemically, DINP is a diester of phthalic acid and isononyl alcohol.[3] It is not a single, pure

compound but rather a complex mixture of isomers of isononyl esters of phthalic acid, which is

why it is associated with multiple CAS numbers (primarily 28553-12-0 and 68515-48-0).[4][5]

PVC is an inherently brittle and rigid polymer due to the strong intermolecular forces between

its molecular chains. Plasticizers are essential additives that act as "molecular lubricants,"

inserting themselves between the PVC polymer chains to reduce these forces. This process,

known as plasticization, lowers the material's glass transition temperature (Tg), transforming it

from a hard solid into a flexible, workable material suitable for a vast range of applications.

For many years, Di(2-ethylhexyl) phthalate (DEHP) was the industry-standard plasticizer.

However, due to toxicological and environmental concerns, DINP has emerged as a prominent

and effective replacement in many applications, including construction materials, wire and

cable insulation, automotive components, and consumer goods.
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The function of DINP as a plasticizer is a physical, rather than chemical, process. The DINP

molecules, with their relatively long and branched isononyl alkyl chains, position themselves

between the long PVC polymer chains. This insertion increases the "free volume" within the

polymer matrix and shields the polar attractions between the PVC chains. By reducing these

intermolecular forces, the polymer chains can more easily slide past one another, which lowers

the glass transition temperature (Tg) and imparts flexibility to the material. The compatibility of

the plasticizer with the PVC resin is crucial; plasticizers with functional groups like aromatic

rings, such as the one in DINP, are generally more compatible with PVC than those with long,

plain hydrocarbon chains.

Rigid PVC Flexible (DINP-Plasticized) PVC

PVC Chain

PVC Chain

PVC Chain

PVC Chain

Strong Intermolecular
Forces

PVC Chain

DINP

PVC Chain

DINP

PVC Chain

DINP

PVC Chain

Reduced Intermolecular
Forces (Increased Free Volume)

Addition of
DINP Plasticizer

cluster_1

cluster_0

Click to download full resolution via product page

Caption: Mechanism of PVC plasticization by DINP.
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Performance Characteristics and Data
The selection of a plasticizer is critical as it dictates the final properties of the PVC product.

DINP offers a balanced profile of properties, making it a versatile choice for many applications.

General and Physical Properties
DINP is a clear, colorless to light yellow, oily liquid with a slight, characteristic odor. Its higher

molecular weight compared to plasticizers like DEHP contributes to its lower volatility and

migration.

Table 1: General Properties of Diisononyl Phthalate (DINP)

Property Unit Value References

Chemical Formula - C₂₆H₄₂O₄

Molecular Weight g/mol ~418.6

CAS Number - 28553-12-0

Density (20°C) g/cm³ 0.970 – 0.974

Ester Content % ≥99.5

Acid Value mg KOH/g ≤0.07

Flash Point °C ≥190

Boiling Point °C 244 - 252 (@ 0.7 kPa)

Viscosity (20°C) cP 70 - 80

| Water Solubility | g/mL | <0.01 (@ 20°C) | |

Mechanical Properties of DINP-Plasticized PVC
DINP imparts a unique set of mechanical properties to PVC, often striking a balance between

flexibility and strength. When compared to the formerly standard DEHP, DINP-plasticized PVC

tends to be stiffer but with greater tensile strength.
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Table 2: Comparative Mechanical Properties of Plasticized PVC

Property Test Method PVC with DINP
PVC with
DEHP

Key
Observations

Tensile
Strength

ASTM D638 Higher Lower

PVC with DINP
generally
exhibits
greater tensile
strength.

Elongation at

Break
ASTM D638 Lower Higher

DEHP typically

imparts greater

flexibility and

elongation before

fracture.

| Young's Modulus | ASTM D638 | Higher | Lower | A higher Young's modulus indicates that

DINP-plasticized PVC is typically stiffer. |

Thermal and Permanence Properties
A key advantage of DINP is its superior permanence, characterized by lower volatility and

better resistance to migration compared to lower molecular weight phthalates like DOP

(DEHP). This ensures the long-term stability and flexibility of the final product.

Table 3: Comparative Thermal and Permanence Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property PVC with DINP
PVC with
DOP/DEHP

Key Observations

Volatility Lower Higher

DINP has lower
plasticizer loss
during high-
temperature
processing and
service life.

Heat Resistance
Good (90°C Wire

Rating)

Standard (60°C Wire

Rating)

DINP is suitable for

applications requiring

higher temperature

resistance than

standard DOP.

Cold Flexibility Slightly Inferior Good

DINP has slightly

inferior cold resistance

compared to DOP.

Water Extraction Good Resistance Lower Resistance
DINP is not easily

extracted by water.

| Oil/Solvent Extraction | Better Resistance | Lower Resistance | DINP demonstrates better

resistance to extraction by common organic solvents. |

Migration Characteristics
Plasticizer migration is the process where the plasticizer leaches out of the PVC matrix. This

can be influenced by temperature, the medium in contact with the PVC, and the plasticizer's

molecular weight. DINP, being a higher molecular weight phthalate, generally exhibits lower

migration rates than DEHP.

Table 4: Migration/Leaching Rates of Phthalates from PVC
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Phthalate (Content)
Leaching Rate (μ
g/day )

Medium Key Observations

DINP (39%) 0.030 Aqueous

Leaching rates
increase with
decreasing
hydrophobicity
(DEHP > DOTP >
DINP).

DINP (23%) 0.014 Aqueous

Leaching rates

decrease with lower

initial plasticizer

content.

DEHP (38%) 0.122 Aqueous

DEHP shows a

significantly higher

leaching rate

compared to DINP

under similar

conditions.

| DINP (in children's toys) | 0.04 to 1.29 µg/10 cm²/h | Saliva Simulant | Migration varies

significantly depending on the specific product formulation. |

Experimental Protocols
Evaluating the performance of DINP in PVC requires standardized testing procedures. Below

are methodologies for key experiments.

Protocol for Determination of Mechanical Properties
Objective: To determine the tensile strength, elongation at break, and Young's modulus of

DINP-plasticized PVC. Standard: Based on ASTM D638 or ASTM D2284.

Methodology:
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Sample Preparation: PVC formulations with the desired concentration of DINP are prepared

by mixing PVC resin, plasticizer, and other additives (stabilizers, fillers) in a high-speed

mixer. The homogenous mixture is then processed (e.g., molded, extruded) into

standardized dumbbell-shaped specimens.

Conditioning: Specimens are conditioned according to the standard's guidelines (e.g.,

specific temperature and humidity) to ensure consistent results.

Test Setup: A universal testing machine (UTM) is equipped with grips suitable for holding the

specimens. An extensometer is attached to the specimen's gauge length to accurately

measure elongation.

Procedure: The specimen is mounted securely in the UTM grips. A tensile load is applied at a

constant rate of crosshead movement until the specimen fractures. The force applied and the

corresponding elongation are recorded continuously throughout the test.

Data Analysis:

Tensile Strength: Calculated by dividing the maximum load by the original cross-sectional

area of the specimen.

Elongation at Break: The percentage increase in the original gauge length at the point of

fracture.

Young's Modulus: The slope of the initial, linear portion of the stress-strain curve.

Protocol for Migration and Leaching Analysis
Objective: To quantify the amount of DINP that migrates from a PVC material into a liquid

simulant.

Methodology:

Specimen Preparation: Standardized shapes (e.g., circular discs of a specified diameter) are

cut from the plasticized PVC sheet. The weight and surface area are precisely measured.

Exposure: The specimens are fully immersed in a selected liquid simulant (e.g., water,

ethanol-water mixtures, n-hexane, or specific food simulants like sunflower oil). The test is
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conducted in a sealed container at a controlled temperature for a specified duration (e.g., 24

hours, 10 days).

Extraction and Analysis: After the exposure period, the specimens are removed. An internal

standard is added to the liquid simulant, which is then analyzed to determine the

concentration of the leached DINP.

Instrumentation: The concentration of DINP in the solvent is typically determined using

analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-

Performance Liquid Chromatography (HPLC).

Calculation: The amount of migrated plasticizer is expressed as a percentage of the initial

plasticizer content or in terms of mass per unit area (e.g., µg/cm²).

Start: PVC Sample
with DINP

1. Specimen Preparation
(Cut to standard size,
weigh, measure area)

2. Immersion Exposure
(Place in liquid simulant,

control time & temperature)

3. Extraction
(Remove specimen,
collect simulant with

leached DINP)

4. Instrumental Analysis
(GC-MS or HPLC)

5. Data Calculation
(Quantify migrated DINP,

report as µg/cm² or % loss)

End: Migration Result
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Caption: Experimental workflow for a plasticizer migration test.

Toxicological Profile and Biocompatibility
The primary driver for replacing DEHP with DINP has been toxicological concerns. DEHP is a

known endocrine disruptor, with its toxicity often linked to the activation of the Peroxisome

Proliferator-Activated Receptor alpha (PPARα).

While considered a safer alternative, DINP is not biologically inert. Repeated oral exposure

studies in rodents have identified the liver and kidney as the main target organs. However,

carcinogenic effects observed in rodents are generally considered species-specific and not

relevant to humans. The primary toxicity mechanism associated with DINP is the induction of

oxidative stress, whereas DEHP's effects are more directly tied to endocrine disruption.

For drug development professionals and in the medical device industry, where biocompatibility

is paramount, DINP is often a more suitable option than DEHP for flexible PVC components

due to its lower migration and more favorable toxicological profile. However, regulations exist

that limit the use of DINP in certain sensitive applications, such as in toys and childcare articles

that can be placed in the mouth.
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Caption: Simplified comparison of toxicological pathways.

Conclusion
Diisononyl phthalate has established itself as a highly effective and versatile general-purpose

plasticizer for PVC. Its primary advantages lie in its low volatility, excellent durability, and

reduced migration potential compared to lower molecular weight phthalates like DEHP. These

characteristics contribute to a longer service life for the end product and a more favorable

safety profile. While it may exhibit slightly reduced plasticizing efficiency and cold flexibility

compared to some alternatives, DINP provides a superior overall balance of mechanical

strength, thermal stability, and permanence. For researchers and professionals in fields
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requiring high-performance, durable, and biocompatible materials, DINP represents a well-

studied and reliable choice for flexible PVC formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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